Cas no 18418-08-1 (Ethyl 2-Hydroxy-3-butynoate)

• Product Name: Ethyl 2-Hydroxy-3-butynoate
• CAS No: 18418-08-1
• MF: C₆H₈O₃
• MW: 128.125922203064
• MDL: MFCD00191654
• CID: 850843
• Update Time: 2025-06-11

Ethyl 2-Hydroxy-3-butynoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-Hydroxy-3-butynoate
• ethyl 2-hydroxybut-3-ynoate
• 2-Hydroxy-3-butin-saeure-ethylester
• 2-hydroxy-3-butynoate
• 2-HYDROXY-3-BUTYNOIC ACID ETHYL ESTER
• CPD0-1604
• Hydroxybutynoicacidethylester
• 2-HYDROXY-3-BUTYNOIC ACID ETHYL ESTER 95+%
• GDWLVFKOPXSIAE-UHFFFAOYSA-N
• Ethyl 2-hydroxy-3-butynoate, AldrichCPR

• MDL： MFCD00191654
• Inchi： 1S/C6H8O3/c1-3-5(7)6(8)9-4-2/h1,5,7H,4H2,2H3
• InChI Key： GDWLVFKOPXSIAE-UHFFFAOYSA-N
• SMILES： O(C(C(C#C)O)=O)CC

Computed Properties

• Exact Mass: 128.04700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.10
• Boiling Point: 78°C/11mmHg(lit.)
• Refractive Index: 1.4420-1.4480
• PSA: 46.53000
• LogP: -0.45640
• Solubility: Uncertain

Ethyl 2-Hydroxy-3-butynoate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H302+H312+H332-H315-H319
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P403+P235-P501
• Hazard Category Code： 36/37/38-36
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Ethyl 2-Hydroxy-3-butynoate

Ethyl 2-Hydroxy-3-butynoate (CAS No. 18418-08-1): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Ethyl 2-Hydroxy-3-butynoate, identified by its CAS number 18418-08-1, is a significant compound in the realm of chemical biology and medicinal chemistry. This acetoxyalkyne derivative has garnered attention due to its unique structural features and diverse applications in synthetic chemistry, drug development, and biological research. The presence of both a hydroxyl group and an alkyne moiety makes it a valuable intermediate for constructing complex molecular architectures, enabling the synthesis of various pharmacologically relevant compounds.

The compound's utility stems from its ability to participate in a wide range of chemical transformations, including condensation reactions, nucleophilic additions, and metal-catalyzed coupling reactions. These properties have made it a staple in the synthetic toolbox of medicinal chemists seeking to develop novel therapeutic agents. In particular, the hydroxyl group provides a site for further functionalization, while the alkyne functionality allows for the introduction of additional substituents through cross-coupling reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings.

Recent advancements in the field have highlighted the role of Ethyl 2-Hydroxy-3-butynoate in the synthesis of bioactive molecules. For instance, studies have demonstrated its application in the preparation of antiviral and anti-inflammatory agents. The compound's structural motif is often incorporated into drug candidates targeting enzymes and receptors involved in disease pathways. Its versatility has also been exploited in the development of chiral building blocks, which are crucial for creating enantiomerically pure pharmaceuticals with enhanced efficacy and reduced side effects.

Moreover, Ethyl 2-Hydroxy-3-butynoate has found utility in materials science, particularly in the synthesis of polymers and coatings. The alkyne group can be polymerized or used to functionalize surfaces, imparting specific properties such as biocompatibility or catalytic activity. These applications underscore the compound's broad appeal across multiple disciplines.

In academic research, the compound has been employed as a substrate for studying enzyme mechanisms and developing novel catalysts. Its reactivity with various biological systems has provided insights into metabolic pathways and has been leveraged to design probes for molecular imaging. The growing body of literature underscores its importance as a research tool in chemical biology.

The industrial production of Ethyl 2-Hydroxy-3-butynoate has also seen significant advancements. Modern synthetic routes have focused on improving yield and purity while minimizing environmental impact. These efforts align with global trends toward sustainable chemistry, ensuring that the compound remains accessible for both academic and commercial applications.

Looking ahead, the future prospects for Ethyl 2-Hydroxy-3-butynoate are promising. Ongoing research aims to expand its applications into new areas such as nanotechnology and green chemistry. The compound's unique properties make it a candidate for innovative solutions in drug delivery systems and environmentally friendly materials. As our understanding of its potential evolves, so too will its role in advancing scientific discovery and technological innovation.

In conclusion, Ethyl 2-Hydroxy-3-butynoate (CAS No. 18418-08-1) is a multifaceted compound with far-reaching implications in chemical biology and medicinal chemistry. Its structural versatility, coupled with its reactivity, makes it an indispensable tool for researchers and industrial chemists alike. As new methodologies emerge and our knowledge deepens, this compound will undoubtedly continue to play a pivotal role in shaping the future of synthetic chemistry and drug development.